Cas no 2198-19-8 (4,4'-Dimethoxy-2'-Hydroxychalcone)

• Product Name: 4,4'-Dimethoxy-2'-Hydroxychalcone
• CAS No: 2198-19-8
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 267661
• PubChem ID: 5357488
• Update Time: 2025-06-15

4,4'-Dimethoxy-2'-Hydroxychalcone Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-(2-hydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-
• 1-(2-HYDROXY-4-METHOXYPHENYL)-3-(4-METHOXYPHENYL)-2-PROPEN-1-ONE
• 1-(2-hydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (E)-1-(2-hydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• 1-(2-hydroxy-4-methoxy-phenyl)-3-(4-methoxy-phenyl)-propenone
• 1-(2-Hydroxy-4-methoxyphenyl)-3-(p-methoxyphenyl)-2-propene-1-one
• 2'-hydroxy-4,4'-dimethoxy-trans-chalcone
• 4,4'-Dimethoxy-2'-hydroxychalcone
• isoliquiritigenin-4,4'-dimeth
• 2''-hydroxy-4,4''-dimethoxychalcone
• Isoliquiritigenin 4,4'-dimethyl ether
• CHEMBL229907
• MFCD00098911
• NSC-78638
• NCGC00090537-01
• HMS2206A19
• BDBM50213232
• AE-641/01149036
• (2E)-1-(2-Hydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-2-propen-1-one #
• 4,4'-Dimethoxy-2'-hydroxychalcone, AldrichCPR
• OAAPAFSEMHJNTF-BJMVGYQFSA-N
• NSC 78638
• (E)-1-(2-hydroxy-4-methoxy-phenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• 2-Hydroxy-4-methoxy-alpha-(p-methoxybenzylidene)acetophenone
• CMLD3_000158
• LMPK12120100
• SMR000112982
• SCHEMBL634186
• CHEBI:184704
• AKOS002385545
• 2'-Hydroxy-4,4'-dimethoxychalcone
• 2198-19-8
• MLS000438960
• 2-Propen-1-one, 1-(2-hydroxy-4-methoxyphenyl)-3-(4-methoxyphenyl)-
• NSC78638
• 4,4'-Methoxy-2'-hydroxychalcone
• HMS3331B03
• NCIOpen2_004362
• DTXSID301347058
• 6'-hydroxy-4,4'-dimethoxychalcone
• 4,4'-Dimethoxy-2'-Hydroxychalcone

• Inchi： 1S/C17H16O4/c1-20-13-6-3-12(4-7-13)5-10-16(18)15-9-8-14(21-2)11-17(15)19/h3-11,19H,1-2H3/b10-5+
• InChI Key： OAAPAFSEMHJNTF-BJMVGYQFSA-N
• SMILES： O(C)C1C=CC(C(/C=C/C2C=CC(=CC=2)OC)=O)=C(C=1)O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.104859
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 55.8

Experimental Properties

• Density: 1.203
• Boiling Point: 499.6°Cat760mmHg
• Flash Point: 185.5°C
• Refractive Index: 1.614
• PSA: 55.76
• LogP: 3.30550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on 4,4'-Dimethoxy-2'-Hydroxychalcone

Introduction to 4,4'-Dimethoxy-2'-Hydroxychalcone (CAS No. 2198-19-8)

4,4'-Dimethoxy-2'-Hydroxychalcone, identified by the Chemical Abstracts Service Number (CAS No.) 2198-19-8, is a naturally occurring flavonoid chalcone with significant pharmacological and biological interests. This compound belongs to the flavonoid family, which is renowned for its diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The structural features of 4,4'-Dimethoxy-2'-Hydroxychalcone, characterized by two methoxy groups at the 4-position and a hydroxyl group at the 2'-position of the chalcone backbone, contribute to its unique chemical and biological properties.

The chalcone scaffold of 4,4'-Dimethoxy-2'-Hydroxychalcone is a key pharmacophore in medicinal chemistry, facilitating interactions with various biological targets. Recent studies have highlighted its potential in modulating cellular signaling pathways associated with chronic diseases. Specifically, research has demonstrated that this compound can inhibit the activity of kinases and other enzymes involved in cancer progression, making it a promising candidate for further development as an anticancer agent.

In addition to its anticancer potential, 4,4'-Dimethoxy-2'-Hydroxychalcone has been extensively studied for its antioxidant properties. Oxidative stress is a critical factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular diseases. The compound's ability to scavenge free radicals and reduce oxidative damage has been demonstrated in several in vitro and in vivo models. These findings suggest that 4,4'-Dimethoxy-2'-Hydroxychalcone could be utilized in therapeutic strategies aimed at mitigating oxidative stress-related conditions.

Recent advancements in drug discovery have leveraged computational methods to predict the binding affinity of 4,4'-Dimethoxy-2'-Hydroxychalcone to various biological targets. Molecular docking studies have revealed that this compound can interact with enzymes such as COX-2 and lipoxygenase, which are implicated in inflammation and pain. These interactions provide a molecular basis for its anti-inflammatory effects and suggest potential applications in the management of inflammatory diseases.

The pharmacokinetic profile of 4,4'-Dimethoxy-2'-Hydroxychalcone has also been a subject of interest. Studies have shown that this compound exhibits good oral bioavailability and can be efficiently absorbed into the bloodstream. Furthermore, its metabolic stability suggests that it can undergo multiple cycles of interaction with biological targets before being eliminated from the body. These characteristics make it an attractive candidate for further development into a therapeutic agent.

One of the most exciting areas of research involving 4,4'-Dimethoxy-2'-Hydroxychalcone is its potential role in neuroprotection. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the accumulation of reactive oxygen species (ROS) and protein misfolding. Preclinical studies have indicated that 4,4'-Dimethoxy-2'-Hydroxychalcone can protect neurons from oxidative damage and prevent the aggregation of misfolded proteins. These findings open up new avenues for developing treatments targeting these debilitating conditions.

The synthesis of 4,4'-Dimethoxy-2'-Hydroxychalcone has also been optimized to enhance yield and purity. Various synthetic routes have been explored, including condensation reactions between appropriately substituted phenols and acetophenones. Advances in green chemistry have led to the development of more sustainable synthetic methods that minimize waste and reduce environmental impact. These innovations not only improve the accessibility of 4,4'-Dimethoxy-2'-Hydroxychalcone but also align with global efforts toward sustainable pharmaceutical production.

The therapeutic potential of 4,4'-Dimethoxy-2'-Hydroxychalcone extends beyond oncology and neuroprotection. Emerging evidence suggests that this compound may have beneficial effects on metabolic disorders such as diabetes mellitus. Studies have shown that it can improve insulin sensitivity and enhance glucose uptake in adipose tissues. These effects could make it a valuable component in therapeutic regimens aimed at managing blood sugar levels.

In conclusion, 4 , 4 '- Dimethoxy - 2 '- Hydroxychalcone ( CAS No . 2198 - 19 - 8 ) is a multifaceted compound with significant therapeutic potential . Its diverse biological activities , coupled with its favorable pharmacokinetic profile , make it an attractive candidate for further clinical investigation . As research continues to uncover new applications for this compound , it holds promise for contributing to advancements in medicine across multiple disciplines .